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Compound of Interest

Compound Name: (+)-3-(Trifluoroacetyl)camphor

Cat. No.: B1580820

Technical Guide: Physical Properties of (+)-3-
(Trifluoroacetyl)camphor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of (+)-3-
(Trifluoroacetyl)camphor, a versatile fluorinated camphor derivative. Its unique structure and
properties make it a valuable intermediate in the synthesis of pharmaceuticals and other
specialty chemicals.[1] This document focuses on its boiling point and density, presenting
guantitative data, detailed experimental protocols for their determination, and workflow
visualizations to aid in laboratory practice.

Core Physical Properties

(+)-3-(Trifluoroacetyl)camphor is typically a colorless to slightly pink-orange liquid at room
temperature.[1][2] Key physical data are summarized below.

Data Summary
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Property Value Conditions
Boiling Point 100 -101 °C at 16 mmHg
Density 1.172 g/mL at 25 °C
Molecular Formula C12H15F30:2

Molecular Weight 248.24 g/mol

Refractive Index n20/D 1.451

Data sourced from multiple chemical suppliers and databases.[1][2][3][4]

Experimental Protocols

Accurate determination of physical properties is critical for reaction planning, process scale-up,
and quality control. The following sections detail the methodologies for measuring the boiling
point and density of (+)-3-(Trifluoroacetyl)camphor.

Boiling Point Determination (Micro-scale Method)

The boiling point of (+)-3-(Trifluoroacetyl)camphor is reported at reduced pressure, indicating
that the compound may degrade or oxidize at its atmospheric boiling point. Therefore, a
vacuum distillation or a micro-scale method is appropriate. The Thiele tube method is a reliable
micro-scale technique.

Objective: To determine the boiling point of a small sample of (+)-3-(Trifluoroacetyl)camphor.
Materials:

e Thiele tube

High-boiling mineral oil

Thermometer (calibrated)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)
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» Rubber band or wire for attachment

e Bunsen burner or other heat source

o (+)-3-(Trifluoroacetyl)camphor sample
Procedure:

o Sample Preparation: Add a small amount (approx. 0.5 mL) of (+)-3-
(Trifluoroacetyl)camphor into the small test tube.

o Capillary Insertion: Place the capillary tube into the test tube with the open end down.

o Assembly: Attach the test tube to the thermometer using a rubber band. The bottom of the
test tube should be aligned with the thermometer bulb.

e Heating: Insert the assembly into the Thiele tube filled with mineral oil. The sample should be
positioned in the main body of the tube.

o Observation: Gently heat the side arm of the Thiele tube. As the temperature rises, a stream
of bubbles will emerge from the capillary tube.

» Equilibrium: Continue heating until a continuous and rapid stream of bubbles is observed.

o Cooling and Measurement: Remove the heat source. The boiling point is the temperature at
which the liquid just begins to enter the capillary tube as the apparatus cools.
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Caption: Workflow for Boiling Point Determination.
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Density Determination (Pycnometer Method)

The density of a liquid can be determined with high precision using a pycnometer, which is a
glass flask with a specific, accurately known volume.

Objective: To accurately determine the density of (+)-3-(Trifluoroacetyl)camphor at a
specified temperature.

Materials:

e Pycnometer (e.g., 10 mL or 25 mL) with a stopper containing a capillary bore

¢ Analytical balance (accurate to £0.0001 g)

e Thermostatic water bath

 Distilled water (degassed)

» Acetone or other suitable solvent for cleaning

o (+)-3-(Trifluoroacetyl)camphor sample

Procedure:

o Calibration of Pycnometer:
o Thoroughly clean and dry the pycnometer and its stopper.
o Weigh the empty, dry pycnometer (m_pyc).

o Fill the pycnometer with distilled water and insert the stopper, allowing excess water to exit
through the capillary.

o Place the filled pycnometer in the thermostatic water bath set to the desired temperature
(e.g., 25.0 °C) until thermal equilibrium is reached.

o Remove the pycnometer, carefully dry the exterior, and weigh it (m_pyc+water).

o Calculate the mass of the water (m_water = m_pyc+water - m_pyc).
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o Determine the exact volume of the pycnometer using the known density of water at that
temperature (V = m_water / p_water).

o Measurement of Sample Density:

o Empty, clean, and dry the calibrated pycnometer.

[e]

Fill the pycnometer with (+)-3-(Trifluoroacetyl)camphor.

o

Repeat the thermal equilibration and drying steps as done for water.

[¢]

Weigh the pycnometer filled with the sample (m_pyc+sample).

o

Calculate the mass of the sample (m_sample = m_pyc+sample - m_pyc).
» Calculation:

o Calculate the density of the sample using the formula: p_sample = m_sample / V.
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Pycnometer Calibration
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Caption: Workflow for Density Determination via Pycnometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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